Cas no 33972-97-3 (1-methyl-2-oxo-pyridine-4-carboxylic acid)

• Product Name: 1-methyl-2-oxo-pyridine-4-carboxylic acid
• CAS No: 33972-97-3
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD03701415
• CID: 304240
• PubChem ID: 819923
• Update Time: 2025-10-28

1-methyl-2-oxo-pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
• 1-Methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid
• 1-methyl-2-oxopyridine-4-carboxylic acid
• 4-Pyridinecarboxylicacid, 1,2-dihydro-1-methyl-2-oxo-
• 1-methyl-1H-pyridin-2-one-4-carboxylic acid
• 1-methyl-2-oxo-1,2-dihydro-4-pyridinecarboxylic acid
• 1-methyl-2-oxo-1,2-dihydro-4-pyridinecarboxylic acid(SALTDATA: FREE)
• 1-Methyl-2-oxo-1,2-dihydro-pyridin-4-carbonsaeure
• 1-methyl-6-oxohydropyridine-4-carboxylic acid
• 4-PYRIDINECARBOXYLIC ACID, 1,2-DIHYDRO-1-METHYL-2-OXO-
• XUKWOJNDLIOXSC-UHFFFAOYSA-N
• SBB019149
• STK695157
• 4035AB
• VP10826
• PB32349
• KS-0
• 1-methyl-2-oxo-pyridine-4-carboxylic acid

• MDL： MFCD03701415
• Inchi： 1S/C7H7NO3/c1-8-3-2-5(7(10)11)4-6(8)9/h2-4H,1H3,(H,10,11)
• InChI Key： XUKWOJNDLIOXSC-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C=CN1C

Computed Properties

• Exact Mass: 153.04300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 265
• Topological Polar Surface Area: 57.6

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 59.30000
• LogP: 0.08350

1-methyl-2-oxo-pyridine-4-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 1-methyl-2-oxo-pyridine-4-carboxylic acid

Introduction to 1-methyl-2-oxo-pyridine-4-carboxylic acid (CAS No. 33972-97-3)

1-methyl-2-oxo-pyridine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 33972-97-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, characterized by a six-membered aromatic ring containing one nitrogen atom. The presence of a ketone group at the 2-position and a carboxylic acid moiety at the 4-position imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug development.

The structural features of 1-methyl-2-oxo-pyridine-4-carboxylic acid contribute to its versatility in chemical transformations. The ketone group serves as a site for nucleophilic addition reactions, while the carboxylic acid functionality allows for further derivatization via esterification, amidation, or decarboxylation processes. These properties have positioned this compound as a key building block in the synthesis of more complex molecules, particularly in the development of bioactive scaffolds.

In recent years, 1-methyl-2-oxo-pyridine-4-carboxylic acid has been explored in various research avenues, with particular emphasis on its role in medicinal chemistry. One notable area of investigation involves its utilization as a precursor in the synthesis of pharmacologically active agents. For instance, derivatives of this compound have been investigated for their potential antimicrobial and anti-inflammatory properties. The pyridine core is a common motif in many drugs due to its ability to interact with biological targets such as enzymes and receptors, thereby modulating physiological processes.

Moreover, the incorporation of 1-methyl-2-oxo-pyridine-4-carboxylic acid into drug candidates has been associated with improved pharmacokinetic profiles. The methyl group at the 1-position and the electron-withdrawing nature of the carbonyl and carboxyl groups influence the compound's solubility, metabolic stability, and binding affinity. These factors are critical in optimizing drug candidates for clinical efficacy and safety. Recent studies have demonstrated the compound's utility in designing small-molecule inhibitors targeting various disease pathways, including cancer and neurodegenerative disorders.

The synthetic methodologies involving 1-methyl-2-oxo-pyridine-4-carboxylic acid have also seen advancements, particularly in green chemistry approaches. Researchers have developed more sustainable routes for its preparation, minimizing waste generation and energy consumption. These efforts align with global initiatives to promote environmentally friendly chemical processes. For example, catalytic hydrogenation and microwave-assisted synthesis have been employed to enhance reaction efficiency and yield.

Another emerging application of 1-methyl-2-oxo-pyridine-4-carboxylic acid is in the field of material science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. Such complexes exhibit unique electronic properties that can be harnessed for applications ranging from organic synthesis to energy storage devices. The versatility of this compound underscores its importance not only in pharmaceuticals but also in broader chemical research.

From a regulatory perspective, 1-methyl-2-oxo-pyridine-4-carboxylic acid (CAS No. 33972-97-3) is classified as a chemical intermediate requiring standard handling procedures to ensure safety in laboratory and industrial settings. While it does not fall under categories of hazardous or controlled substances, proper precautions must be taken to prevent exposure through inhalation or skin contact. Storage conditions should be maintained under inert atmospheres to prevent degradation, particularly when exposed to moisture or air.

The future prospects of 1-methyl-2-oxo-pyridine-4-carboxylic acid are promising, with ongoing research expanding its applications across multiple domains. As computational chemistry tools advance, virtual screening methods are being employed to identify novel derivatives with enhanced biological activity. Additionally, collaborations between academia and industry are fostering innovative approaches to harnessing this compound's potential.

In conclusion, 1-methyl-2-oxo-pyridine-4-carboxylic acid represents a significant compound in modern chemical research, with its unique structural attributes enabling diverse applications in drug discovery, catalysis, and material science. Its role as an intermediate continues to evolve, driven by advancements in synthetic methodologies and interdisciplinary collaborations. As scientific understanding deepens, it is anticipated that this compound will remain at the forefront of innovation in the chemical sciences.